rac-(3R,4s,5S)-piperidine-3,4,5-triol hydrochloride

• IUPAC Name: (3S,5R)-piperidine-3,4,5-triol;hydrochloride
• InChI: InChI=1S/C5H11NO3.ClH/c7-3-1-6-2-4(8)5(3)9;/h3-9H,1-2H2;1H/t3-,4+,5?
• InChI Key: SUNAKFXBBOTQAO-FLGDEJNQSA-N
• Canonical SMILES: C1C(C(C(CN1)O)O)O.Cl
• Isomeric SMILES: C1[C@H](C([C@H](CN1)O)O)O.Cl
• Molecular Formula: C5H12ClNO3
• Molecular Weight: 169.61 g/mol
• CAS No.: 176597-75-4

Description

Rac-(3R,4s,5S)-piperidine-3,4,5-triol hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a piperidine derivative that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

Divergent Asymmetric Synthesis

A divergent synthesis method for various 3,5-dioxygenated piperidines, which possess interesting pharmacological properties, utilizes chemoenzymatic methods. This approach efficiently produces a mix of the achiral cis- and racemic trans-3,5-piperidine diol from N-benzylglycinate. Subsequent transformations yield cis-piperidine diol and cis-(3R,5S)-hydroxy acetate among other products, showcasing the compound's utility in creating stereochemically complex structures (Olofsson et al., 2006).

Renin Inhibition for Hypertension

Substituted piperidines, including rac-(3R,4s,5S)-piperidine-3,4,5-triol hydrochloride derivatives, have been identified as potent direct renin inhibitors. These compounds were optimized for improved pharmacokinetic properties, resulting in analogues that exhibit high in vitro potency against human renin, excellent selectivity, and effective blood pressure lowering effects in animal models. This research demonstrates the potential therapeutic application of these compounds in treating hypertension (Ehara et al., 2014).

Muscarinic Receptor Studies

Research on this compound has also extended into the study of muscarinic receptors. Through the synthesis and pharmacological characterization of chiral and achiral enantiopure derivatives, insights into C/Si/Ge bioisosterism have been gained. These studies shed light on the compound's interactions with human muscarinic M1, M2, M3, M4, and M5 receptors, revealing its potential as a competitive antagonist in receptor binding and pharmacological experiments (Tacke et al., 2001).

Novel SERMs Development

This compound and its derivatives have been explored in the development of selective estrogen receptor modulators (SERMs). These compounds have shown to possess estrogen agonist-like actions on bone tissues and serum lipids while displaying estrogen antagonist properties in breast and uterus tissues. Such dual activity suggests the utility of these compounds in the treatment of conditions like osteoporosis and breast cancer, highlighting their significant therapeutic potential (Palkowitz et al., 1997).